Cas no 15494-44-7 (Benzamide,N-hydroxy-3,4,5-trimethoxy-)
15494-44-7 structure
Product Name:Benzamide,N-hydroxy-3,4,5-trimethoxy-
CAS No:15494-44-7
MF:C10H13NO5
MW:227.213923215866
CID:189468
PubChem ID:237472
Update Time:2025-04-19
Benzamide,N-hydroxy-3,4,5-trimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N-hydroxy-3,4,5-trimethoxy-
- N-hydroxy-3,4,5-trimethoxybenzamide
- 3,4,5-Trimethoxy-benzhydroxamsaeure
- 3,4,5-trimethoxybenzohydroxamic acid
- 3.4.5-Trimethoxybenzohydroxamsaeure
- benzamide,n-hydroxy-3,4,5-trimethoxy
- N-hydroxy-3,4,5-trimethoxy-benzamide
- Trimethoxy-3,4,5-benzohydroxamsaeure
- NSC-41016
- 15494-44-7
- N-Hydroxy-3,4,5-trimethoxybenzamide #
- SCHEMBL1437082
- AKOS000174827
- DTXSID70285206
- NSC41016
-
- Inchi: 1S/C10H13NO5/c1-14-7-4-6(10(12)11-13)5-8(15-2)9(7)16-3/h4-5,13H,1-3H3,(H,11,12)
- InChI Key: PIULYJCFXUOXIV-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(C(NO)=O)=CC=1OC)OC
Computed Properties
- Exact Mass: 227.07900
- Monoisotopic Mass: 227.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 77Ų
Experimental Properties
- Density: 1.243
- Refractive Index: 1.533
- PSA: 77.02000
- LogP: 1.22230
Benzamide,N-hydroxy-3,4,5-trimethoxy- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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